![molecular formula C17H16FNO5S2 B2524882 1-(3-((3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)sulfonyl)phenyl)ethanone CAS No. 1797342-26-7](/img/structure/B2524882.png)
1-(3-((3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)sulfonyl)phenyl)ethanone
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Description
1-(3-((3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)sulfonyl)phenyl)ethanone is a useful research compound. Its molecular formula is C17H16FNO5S2 and its molecular weight is 397.44. The purity is usually 95%.
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Scientific Research Applications
Cholesterol Absorption Inhibition
Research by Rosenblum et al. (1998) highlighted the discovery of a potent, orally active inhibitor of cholesterol absorption, specifically designed to exploit activity-enhancing oxidation and block sites of potential detrimental metabolic oxidation. This compound exhibited remarkable efficacy in reducing liver cholesteryl esters in a cholesterol-fed hamster model, indicating its potential for treating hypercholesterolemia (Rosenblum et al., 1998).
Synthesis and Antimicrobial Activity
Jagannadham et al. (2019) explored the synthesis of substituted azetidinones derived from the dimer of Apremilast, focusing on the biological and pharmacological potencies of the sulfonamide rings and their derivatives. This study contributes to understanding the medicinal and pharmaceutical importance of such heterocyclic motifs (Jagannadham et al., 2019).
Molecular Recognition and Crystal Packing
Basak et al. (2004) studied the molecular recognition in β-Lactams, specifically the crystal packing in 4-Sulfonyl β-Lactams. The research provided insights into the variation in crystal packing dictated by H-bonding and hydrophobic interactions, which may be responsible for molecular recognition in β-lactams (Basak et al., 2004).
Novel Schiff Bases Synthesis
Puthran et al. (2019) synthesized novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives. The study evaluated their in vitro antimicrobial activity, demonstrating significant efficacy against various pathogens, which could lead to the development of new antimicrobial agents (Puthran et al., 2019).
Properties
IUPAC Name |
1-[3-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]sulfonylphenyl]ethanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI |
InChI=1S/C17H16FNO5S2/c1-12(20)13-3-2-4-16(9-13)26(23,24)19-10-17(11-19)25(21,22)15-7-5-14(18)6-8-15/h2-9,17H,10-11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DETDKVAHCXSSGL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO5S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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